Cas no 2229531-82-0 (3-oxo-1-{pyrazolo1,5-apyrimidin-2-yl}cyclobutane-1-carboxylic acid)
3-oxo-1-{pyrazolo1,5-apyrimidin-2-yl}cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-oxo-1-{pyrazolo1,5-apyrimidin-2-yl}cyclobutane-1-carboxylic acid
- EN300-1750636
- 2229531-82-0
- 3-oxo-1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclobutane-1-carboxylic acid
-
- Inchi: 1S/C11H9N3O3/c15-7-5-11(6-7,10(16)17)8-4-9-12-2-1-3-14(9)13-8/h1-4H,5-6H2,(H,16,17)
- InChI Key: HJWKPGVTSMKXRG-UHFFFAOYSA-N
- SMILES: O=C1CC(C(=O)O)(C2C=C3N=CC=CN3N=2)C1
Computed Properties
- Exact Mass: 231.06439116g/mol
- Monoisotopic Mass: 231.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 84.6Ų
3-oxo-1-{pyrazolo1,5-apyrimidin-2-yl}cyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1750636-0.05g |
3-oxo-1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclobutane-1-carboxylic acid |
2229531-82-0 | 0.05g |
$1308.0 | 2023-09-20 | ||
| Enamine | EN300-1750636-0.1g |
3-oxo-1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclobutane-1-carboxylic acid |
2229531-82-0 | 0.1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1750636-0.25g |
3-oxo-1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclobutane-1-carboxylic acid |
2229531-82-0 | 0.25g |
$1432.0 | 2023-09-20 | ||
| Enamine | EN300-1750636-0.5g |
3-oxo-1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclobutane-1-carboxylic acid |
2229531-82-0 | 0.5g |
$1495.0 | 2023-09-20 | ||
| Enamine | EN300-1750636-1.0g |
3-oxo-1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclobutane-1-carboxylic acid |
2229531-82-0 | 1g |
$1557.0 | 2023-06-03 | ||
| Enamine | EN300-1750636-2.5g |
3-oxo-1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclobutane-1-carboxylic acid |
2229531-82-0 | 2.5g |
$3051.0 | 2023-09-20 | ||
| Enamine | EN300-1750636-5.0g |
3-oxo-1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclobutane-1-carboxylic acid |
2229531-82-0 | 5g |
$4517.0 | 2023-06-03 | ||
| Enamine | EN300-1750636-10.0g |
3-oxo-1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclobutane-1-carboxylic acid |
2229531-82-0 | 10g |
$6697.0 | 2023-06-03 | ||
| Enamine | EN300-1750636-1g |
3-oxo-1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclobutane-1-carboxylic acid |
2229531-82-0 | 1g |
$1557.0 | 2023-09-20 | ||
| Enamine | EN300-1750636-5g |
3-oxo-1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclobutane-1-carboxylic acid |
2229531-82-0 | 5g |
$4517.0 | 2023-09-20 |
3-oxo-1-{pyrazolo1,5-apyrimidin-2-yl}cyclobutane-1-carboxylic acid Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
Additional information on 3-oxo-1-{pyrazolo1,5-apyrimidin-2-yl}cyclobutane-1-carboxylic acid
Professional Introduction to 3-oxo-1-{pyrazolo1,5-apyrimidin-2-yl}cyclobutane-1-carboxylic acid (CAS No. 2229531-82-0)
3-oxo-1-{pyrazolo1,5-apyrimidin-2-yl}cyclobutane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229531-82-0, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to a class of heterocyclic derivatives characterized by a fused pyrazole and pyrimidine ring system, which is known to exhibit a broad spectrum of biological activities. The presence of a cyclobutane moiety further enhances its structural rigidity, potentially influencing its binding affinity and metabolic stability.
The molecular framework of 3-oxo-1-{pyrazolo1,5-apyrimidin-2-yl}cyclobutane-1-carboxylic acid incorporates several key functional groups that contribute to its pharmacological potential. The 3-oxo group introduces a carbonyl moiety, which can participate in hydrogen bonding interactions and serve as a scaffold for further derivatization. The pyrazolo1,5-apyrimidin-2-yl substituent is particularly noteworthy, as it combines the bioisosteric properties of pyrazole and pyrimidine rings, which are well-documented for their role in modulating various biological pathways. This fused system has been extensively studied for its ability to interact with target proteins, particularly enzymes and receptors involved in inflammatory responses, metabolic disorders, and cancer.
Recent advancements in computational chemistry and structure-based drug design have highlighted the significance of such heterocyclic compounds in developing novel therapeutic agents. The cyclobutane ring in 3-oxo-1-{pyrazolo1,5-apyrimidin-2-yl}cyclobutane-1-carboxylic acid not only contributes to the compound's conformational stability but also provides a rigid platform for optimizing interactions with biological targets. This structural feature has been exploited in the design of kinase inhibitors, where the rigidity of the cyclobutane scaffold helps to lock the compound into an optimal binding conformation.
In the context of current research, 3-oxo-1-{pyrazolo1,5-apyrimidin-2-yl}cyclobutane-1-carboxylic acid has been investigated for its potential applications in addressing chronic inflammatory diseases. Studies have demonstrated that derivatives of this compound can modulate inflammatory signaling pathways by inhibiting key enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase). The pyrazole-pyrimidine core has been shown to exhibit anti-inflammatory effects by interfering with the production of pro-inflammatory cytokines. Furthermore, preclinical studies suggest that this compound may have therapeutic potential in conditions characterized by excessive oxidative stress, such as neurodegenerative disorders.
The synthesis of 3-oxo-1-{pyrazolo1,5-apyrimidin-2-yl}cyclobutane-1-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions, condensation processes, and functional group interconversions. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantioselectivity. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for the development of libraries of structurally diverse derivatives for further pharmacological evaluation.
The pharmacokinetic profile of 3-oxo-1-{pyrazolo1,5-apyrimidin-2-y}cyclobutane - 1-carboxylic acid is another critical aspect that has been thoroughly examined. In vitro and in vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The cyclobutane ring contributes to metabolic stability by resisting hydrolysis under physiological conditions. Additionally, the compound exhibits favorable solubility characteristics, which enhance its bioavailability upon oral administration. These properties make it an attractive candidate for further development into an oral therapeutic agent.
One of the most compelling aspects of 3 - oxo - 1 - {pyrazolo 1 , 5 - apyrimidin - 2 - yl } cyc lobutan e - 1 - carbox ylic aci d is its potential for structure-based drug design. High-resolution crystal structures of protein targets complexed with this compound have provided valuable insights into its binding mode. These structural data have been used to guide the optimization process aimed at enhancing potency and selectivity. By leveraging computational tools such as molecular dynamics simulations and virtual screening algorithms, researchers have identified promising analogs that may exhibit improved pharmacological profiles.
The role of 3 - oxo - 1 - {pyrazolo 1 , 5 - apyrimidin - 2 - yl } cyc lobutan e - 1 - carbox ylic aci d in oncology research is particularly noteworthy. Preclinical studies have revealed that this compound can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. The pyrazole-pyrimidine core has been shown to interfere with tyrosine kinase activity, which is crucial for cancer cell proliferation and survival. Furthermore, combination therapy approaches involving this compound with other chemotherapeutic agents have shown synergistic effects in reducing tumor burden in animal models.
Future directions in the study of 3 - oxo - 1 - {pyrazolo 1 , 5 - apyrimidin - 2 - yl } cyc lobutan e - 1 - carbox ylic aci d include exploring its potential as a lead compound for drug development programs. Researchers are actively engaged in synthesizing novel derivatives with modified functional groups to enhance their pharmacological properties. Additionally, efforts are underway to investigate alternative synthetic routes that could improve scalability and cost-efficiency without compromising purity or yield.
The broader implications of this research extend beyond individual therapeutic applications. The development of new chemical entities like 3 - oxo - 1 - {pyrazolo 1 ,
2229531-82-0 (3-oxo-1-{pyrazolo1,5-apyrimidin-2-yl}cyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)